1-(2-methoxyethyl)-5-nitro-1H-indole
Cat. No. B8461258
M. Wt: 220.22 g/mol
InChI Key: HCCCBJGDIFYMHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:19][CH2:20][CH2:21][O:22][CH3:23].[C:13](=[O:14])([O-:15])[O-:16].[Cs+:17].[Cs+:18].[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[cH:7][cH:8][nH:9][c:10]2[cH:11][cH:12]1.[O:25]=[CH:26][N:27]([CH3:28])[CH3:29].[OH2:24]>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[cH:7][cH:8][n:9]([CH2:20][CH2:21][O:22][CH3:23])[c:10]2[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Cs+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[Cs+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1ccc2[nH]ccc2c1
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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COCCn1ccc2cc([N+](=O)[O-])ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
